1,2-dioctanoyl-sn-glycero-3-phospho-(1D-myo-inositol-3,5-bisphosphate)
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Overview
Description
1,2-dioctanoyl-sn-glycero-3-phospho-(1D-myo-inositol-3,5-bisphosphate) is a 1-phosphatidyl-1D-myo-inositol 3,5-bisphosphate in which both phosphatidyl acyl groups are specified as octanoyl It is a 1-phosphatidyl-1D-myo-inositol 3,5-bisphosphate and an octanoate ester. It is a conjugate acid of a 1,2-dioctanoyl-sn-glycero-3-phospho-(1D-myo-inositol-3,5-bisphosphate)(5-).
Scientific Research Applications
Synthesis and Biochemical Applications
Regioselective Synthesis : A method for constructing the diacylglycerol moiety with varying fatty acid chains, including 1,2-dioctanoyl-sn-glycero-3-phospho-(1D-myo-inositol-3,5-bisphosphate), was developed. This methodology facilitated the synthesis of cell-signaling molecules like PI(3,5)P2 and their biotinylated derivatives, used for identifying PI(3,5)P2-binding proteins in adrenal neurosecretory cells (Anderson, Osborne, Meunier, & Painter, 2010).
Inositide Interaction with AP-3 Protein : Soluble dioctanoyl-phosphatidylinositol variants showed significant interaction with the clathrin assembly protein AP-3, impacting clathrin assembly. This finding indicates a pivotal role in vesicle trafficking within nerve terminals (Hao et al., 1997).
Enzymatic Activity and Cellular Processes
- Phospholipase C-delta 1 Activation : Studies on short acyl chain inositol lipids, including 1,2-dioctanoyl-sn-glycero-3-phosphoinositol, revealed insights into the activation mechanisms of phosphoinositide-specific phospholipase C-delta 1. This enzyme plays a role in various cellular processes, including signal transduction (Rebecchi, Eberhardt, Delaney, Ali, & Bittman, 1993).
Photoactivatable Derivatives and Biological Studies
- Synthesis of Photoactivatable Derivatives : Analogues of phosphatidylinositol bisphosphates, including derivatives of 1,2-dioctanoyl-sn-glycero-3-phosphoinositol, were synthesized for biological studies. These derivatives facilitate the investigation of phosphoinositide functions in cellular signaling (Chen, Profit, & Prestwich, 1996).
Physiological and Biological Roles
- Role in Stress Adaptation : Research on Archaeoglobus fulgidus revealed the use of inositol derivatives, including myo-inositol phosphates, in response to environmental stresses. These compounds, including derivatives of 1,2-dioctanoyl-sn-glycero-3-phosphoinositol, are crucial for stress adaptation in microorganisms (Borges et al., 2006).
Membrane Biophysics
- Compressibility Modulation by Calcium Ions : The mechanical properties of phosphoinositides, including those related to 1,2-dioctanoyl-sn-glycero-3-phosphoinositol, are modulated by physiological levels of calcium ions. This modulation is critical in cellular processes like exocytosis and endocytosis (Badiambile & Forstner, 2015).
Properties
Molecular Formula |
C25H49O19P3 |
---|---|
Molecular Weight |
746.6 g/mol |
IUPAC Name |
[(2R)-3-[hydroxy-[(2R,3S,5R,6R)-2,4,6-trihydroxy-3,5-diphosphonooxycyclohexyl]oxyphosphoryl]oxy-2-octanoyloxypropyl] octanoate |
InChI |
InChI=1S/C25H49O19P3/c1-3-5-7-9-11-13-18(26)39-15-17(41-19(27)14-12-10-8-6-4-2)16-40-47(37,38)44-25-21(29)23(42-45(31,32)33)20(28)24(22(25)30)43-46(34,35)36/h17,20-25,28-30H,3-16H2,1-2H3,(H,37,38)(H2,31,32,33)(H2,34,35,36)/t17-,20?,21-,22-,23-,24+,25?/m1/s1 |
InChI Key |
QXHVLVSULWMTCV-MKRLDBNQSA-N |
Isomeric SMILES |
CCCCCCCC(=O)OC[C@H](COP(=O)(O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)OP(=O)(O)O)O)OP(=O)(O)O)O)OC(=O)CCCCCCC |
SMILES |
CCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)OP(=O)(O)O)O)OP(=O)(O)O)O)OC(=O)CCCCCCC |
Canonical SMILES |
CCCCCCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)OP(=O)(O)O)O)OP(=O)(O)O)O)OC(=O)CCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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